3-fluoro-5-methyl-N-(2-methylpropyl)aniline
Overview
Description
“3-fluoro-5-methyl-N-(2-methylpropyl)aniline” is an organic compound with the molecular formula C11H16FN . It belongs to the class of organic compounds known as aminotoluenes, which are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group .
Molecular Structure Analysis
The molecular weight of “3-fluoro-5-methyl-N-(2-methylpropyl)aniline” is 181.25 . The molecular structure consists of a benzene ring substituted with a fluoro group, a methyl group, and an N-(2-methylpropyl) group .
Scientific Research Applications
Fluorinated Compounds in Cancer Treatment
- Chemistry of Fluorinated Pyrimidines in Personalized Medicine : Developments in fluorine chemistry have enhanced the use of fluorinated pyrimidines (FPs) in treating cancer, highlighting the synthesis methods, including those for 5-fluorouracil (5-FU), a widely used FP in cancer therapy. This research emphasizes the role of FPs in inhibiting thymidylate synthase and other RNA- and DNA-modifying enzymes, contributing to their cytotoxicity in cancer cells (Gmeiner, 2020).
Fluorinated Liquid Crystals for Commercial Applications
- Fluorinated Liquid Crystals : A critical review of research on fluorinated liquid crystals, noting their special properties and commercial applications. The fluoro substituent's effect on melting points, mesophase morphology, and other physical properties is discussed, highlighting the potential for tailoring materials for specific uses (Hird, 2007).
Fluorinated Polymers in Industry
- Polytetrafluoroethylene (PTFE) Synthesis and Applications : This review covers the synthesis, properties, and applications of PTFE, a major fluoropolymer with uses ranging from coatings to medical applications. The discussion includes synthesis methods and the relationship between polymerization conditions and material properties, indicating the broad industrial applications of such materials (Puts, Crouse, & Améduri, 2019).
Fluorescence in Microbial Studies
- Fluorescence Microscopy for Soil Microorganisms : Reviews the use of fluorescence microscopy, including epifluorescence and confocal laser scanning microscopy, for visualizing soil microorganisms. The application of various fluorochromes for imaging microbial cells in situ demonstrates the technique's importance in microbial ecology studies (Li, Dick, & Tuovinen, 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-fluoro-5-methyl-N-(2-methylpropyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN/c1-8(2)7-13-11-5-9(3)4-10(12)6-11/h4-6,8,13H,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJTNITDYBZEAEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)NCC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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